Cas no 1082528-60-6 (1-(2,3-Dimethylphenyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(2,3-Dimethylphenyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1082528-60-6
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 5712356
• PubChem ID: 135882647
• Update Time: 2023-10-17

1-(2,3-Dimethylphenyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-238926
• F2135-0126
• 1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1082528-60-6
• AKOS005207803
• 1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2,3-dimethylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2,3-dimethylphenyl)-1,5-dihydro-
• 1-(2,3-Dimethylphenyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C13H12N4O/c1-8-4-3-5-11(9(8)2)17-12-10(6-16-17)13(18)15-7-14-12/h3-7H,1-2H3,(H,14,15,18)
• InChI Key： DCPWMBJRLAZHLI-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 461.9±47.0 °C(Predicted)
• pka: 0.53±0.20(Predicted)